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Compound of Interest

Compound Name: MLN0905

Cat. No.: B609179 Get Quote

Technical Support Center: MLN0905
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the proper storage and handling of the

compound MLN0905.

Frequently Asked Questions (FAQs)
Q1: How should I store the solid (powder) form of MLN0905?

A: The solid form of MLN0905 should be stored at -20°C for long-term stability, where it can be

kept for up to 3 years.[1][2] For shorter periods, it can be stored at 4°C for up to 2 years.[2] One

supplier suggests a stability of at least 4 years at -20°C.[3] For optimal results, it is

recommended to store it in a dry and dark environment.[4]

Q2: What is the recommended solvent for reconstituting MLN0905?

A: The most common and recommended solvent for reconstituting MLN0905 for in vitro use is

Dimethyl Sulfoxide (DMSO).[1][3][4][5][6][7] It is also soluble in 0.1N HCl(aq).[6] For in vivo

applications, specific formulations involving DMSO, PEG300, Tween-80, and saline or corn oil

are used.[1][5]

Q3: How do I prepare a stock solution of MLN0905?

A: To prepare a stock solution, dissolve the MLN0905 powder in fresh, high-quality DMSO.[1] It

is important to use newly opened or anhydrous DMSO, as hygroscopic (moisture-absorbing)
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DMSO can significantly reduce the compound's solubility.[1][5] For example, to create a 10 mM

stock solution, you would dissolve the appropriate mass of MLN0905 in the calculated volume

of DMSO.

Q4: How should I store the MLN0905 stock solution?

A: Stock solutions of MLN0905 in DMSO should be aliquoted to avoid repeated freeze-thaw

cycles.[1] For long-term storage, aliquots should be kept at -80°C, where they are stable for up

to 2 years.[2][5] For shorter-term storage, -20°C is also an option, with stability for up to 1 year.

[2][5] One source suggests stability for 1 month at -20°C in solvent.[1]

Q5: Is MLN0905 soluble in aqueous solutions like water or PBS?

A: No, MLN0905 is reported to be insoluble in water and ethanol.[1] For experiments in

aqueous media, a stock solution in DMSO must first be prepared and then diluted to the final

working concentration.

Q6: How do I prepare a working solution for in vivo experiments?

A: For in vivo experiments, working solutions should be freshly prepared on the day of use.[5] A

common method involves a multi-step process of dissolving the compound in a vehicle, such

as a combination of DMSO, PEG300, Tween-80, and saline.[1][5] It is crucial to add each

solvent sequentially and ensure the solution is clear before adding the next component.[5]

Troubleshooting Guide
Issue: My MLN0905 powder won't fully dissolve in DMSO.

Possible Cause 1: Incorrect Solvent Quality. The DMSO used may have absorbed moisture,

which significantly reduces the solubility of MLN0905.[1][5]

Solution: Always use fresh, high-purity, anhydrous DMSO from a newly opened bottle.

Possible Cause 2: Insufficient Sonication or Heating. The compound may require assistance

to fully dissolve.

Solution: If precipitation occurs during preparation, gentle heating and/or sonication can be

used to aid dissolution.[5]
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Possible Cause 3: Reached Saturation Limit. You may be trying to prepare a concentration

that is too high.

Solution: Check the solubility data to ensure you are within the known solubility limits. If a

higher concentration is needed, a different solvent system may be required.

Issue: I see precipitation in my stock solution after storing it at -20°C or -80°C.

Possible Cause: Freeze-Thaw Cycles. Repeatedly freezing and thawing the stock solution

can cause the compound to precipitate out of solution.[1]

Solution: Aliquot the stock solution into smaller, single-use volumes before the initial

freezing. This will minimize the number of freeze-thaw cycles for the bulk of your stock.

Issue: My in vivo formulation is cloudy or shows phase separation.

Possible Cause: Incorrect Mixing Procedure. The order of solvent addition is critical for

creating a stable formulation.

Solution: Follow the specified protocol carefully, adding each solvent one by one and

ensuring the solution is clear and well-mixed before proceeding to the next step.[1][5]

Possible Cause: Temperature Effects. The formulation may not be stable at the temperature

of use.

Solution: Ensure all components are at room temperature before mixing, unless the

protocol specifies otherwise. Gentle warming and sonication can help to clarify the

solution.[5]

Data and Protocols
Storage Conditions
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Form
Storage
Temperature

Duration Citations

Solid (Powder) -20°C 3 years [1][2]

4°C 2 years [2]

In Solvent (DMSO) -80°C 2 years [2][5]

-20°C 1 year [2][5]

Solubility
Solvent Concentration Citations

DMSO ≥30 mg/mL (61.66 mM) [5]

49 mg/mL (100.7 mM) [1]

≥24.35 mg/mL [7]

97 mg/mL (199.35 mM) [1]

Water Insoluble [1][4]

Ethanol Insoluble [1]

0.1N HCl(aq) Soluble [6]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO

Calculate the required mass: Based on the molecular weight of MLN0905 (486.56 g/mol ),

calculate the mass needed for your desired volume of 10 mM stock solution.

Weigh the compound: Carefully weigh the calculated amount of MLN0905 powder in a

suitable container.

Add Solvent: Add the appropriate volume of fresh, anhydrous DMSO to the powder.
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Dissolve: Vortex or sonicate the mixture until the solid is completely dissolved. Gentle

warming can be applied if necessary.

Aliquot and Store: Dispense the stock solution into single-use aliquots and store at -80°C for

long-term use or -20°C for shorter-term use.

Protocol 2: Preparation of an In Vivo Formulation
(Example)
This protocol is based on a common formulation for oral administration and yields a clear

solution.[5]

Prepare Stock Solution: Start with a clarified stock solution of MLN0905 in DMSO (e.g., 25

mg/mL).

Add PEG300: In a sterile tube, add 400 µL of PEG300.

Add DMSO Stock: Add 100 µL of the 25 mg/mL DMSO stock solution to the PEG300. Mix

thoroughly until the solution is clear.

Add Tween-80: Add 50 µL of Tween-80 to the mixture and mix again until the solution is

clear.

Add Saline: Add 450 µL of saline to bring the total volume to 1 mL. Mix thoroughly.

Use Immediately: It is recommended to use the freshly prepared working solution on the

same day for optimal results.[5]

Visual Guides

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.medchemexpress.com/MLN0905.html
https://www.benchchem.com/product/b609179?utm_src=pdf-body
https://www.medchemexpress.com/MLN0905.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


MLN0905 Handling Workflow
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Caption: Workflow for storing, preparing, and applying MLN0905.
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Troubleshooting: MLN0905 Solubility Issues

MLN0905 powder
does not dissolve

Is the DMSO fresh
and anhydrous?

Yes No

Moisture is likely the issue

Have you tried sonication
or gentle warming?

Use fresh, high-purity DMSO.

Problem Resolved

Yes No

Consider if concentration
is above saturation limit.

Apply gentle heat and/or sonicate
to aid dissolution.

Click to download full resolution via product page

Caption: Decision tree for troubleshooting MLN0905 solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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